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For Researchers, Scientists, and Drug Development Professionals

Abstract

ABT-255 is a novel 2-pyridone antibacterial agent with demonstrated potent in vitro and in vivo
activity against a range of Gram-positive and Gram-negative bacteria, including drug-
susceptible and drug-resistant strains of Mycobacterium tuberculosis. As a member of the 2-
pyridone class, its mechanism of action is centered on the inhibition of bacterial DNA
topoisomerases, essential enzymes for DNA replication and repair. This document provides a
comprehensive overview of the chemical structure, quantitative efficacy data, and detailed
experimental protocols related to ABT-255. Furthermore, it elucidates the putative signaling
cascade initiated upon the inhibition of its primary target.

Chemical Structure and Properties

ABT-255 is a synthetic 2-pyridone derivative. The free base form possesses the following
chemical properties:

e Molecular Formula: C21H24FN303
e Molecular Weight: 385.439 g/mol

o CAS Number: 186293-38-9
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The chemical structure of ABT-255 free base is depicted below. The molecule features a fused
ring system characteristic of the 2-pyridone class, with strategic substitutions that contribute to
its antibacterial potency and pharmacological properties.

Chemical Structure of ABT-255 Free Base
Caption: 2D representation of the chemical structure of ABT-255 free base.

Quantitative Data Summary

The antibacterial efficacy of ABT-255 has been quantified through various in vitro and in vivo
studies. The following tables summarize the key findings.

Table 1: In Vitro Activity of ABT-255 Against
Mycobacterium tuberculosis

M. tuberculosis Strain Resistance Profile MIC (pg/mL)[1]
ATCC 35801 Drug-Susceptible 0.016
ATCC 25618 Drug-Susceptible 0.031
ATCC 35837 Ethambutol-Resistant 0.031
ATCC 35838 Rifampin-Resistant 0.031

Table 2: In Vivo Efficacy of ABT-255 in a Murine Model of
Pul Tul losis (M. tul losis ATCC 35801)

Treatment Group (daily oral dose) Logio CFU/Lung Reduction vs. Control[1]
ABT-255 (3.13 mg/kg) ~2.0
ABT-255 (6.25 mg/kg) ~3.5
ABT-255 (12.5 mg/kg) ~4.5
ABT-255 (25 mg/kg) ~5.5
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Table 3: In Vivo Efficacy of ABT-255 Against Drug-
Res;i M. tul losis in Mi

. . Treatment Group (daily Logio CFU/Lung Reduction
M. tuberculosis Strain
oral dose) vs. Control[1]

ATCC 35837 (Ethambutol-

_ ABT-255 (6.25 mg/kg) ~1.5
Resistant)
ABT-255 (12.5 mg/kg) ~2.5
ABT-255 (25 mg/kg) ~3.0
ATCC 35838 (Rifampin-

, ABT-255 (6.25 mg/kg) ~1.5
Resistant)
ABT-255 (12.5 mg/kg) ~2.0
ABT-255 (25 mg/kg) ~2.5

Experimental Protocols
In Vitro Susceptibility Testing: Minimum Inhibitory
Concentration (MIC) Assay Against M. tuberculosis

This protocol outlines the determination of the MIC of ABT-255 against M. tuberculosis strains
using a colorimetric assay.

Materials:

o Middlebrook 7H10 broth supplemented with 10% OADC (oleic acid-albumin-dextrose-
catalase).

ABT-255 stock solution.

M. tuberculosis cultures.

Alamar blue solution.

5% Tween 80 solution.
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o Sterile culture tubes.
e Incubator (37°C, 5% CO2).
Procedure:

o Prepare serial dilutions of ABT-255 in 7H10 broth in sterile culture tubes, with final
concentrations ranging from 0.008 to 100 pg/mL.

o Grow M. tuberculosis strains in 7H10 broth to a turbidity equivalent to or greater than a
McFarland no. 1 standard.

 Dilute the bacterial culture 1:5 and add a 20 pL aliquot to each drug-containing tube.
 Incubate the tubes for 7 days at 37°C in a 5% CO:2 atmosphere.[1]

e Onday 7, add 20 pL of a 10x stock of Alamar blue solution and 50 pL of a 5% Tween 80
solution to each tube.

 Incubate the tubes at 50°C for 2 hours.
o Observe the color change. A change from blue to pink indicates bacterial growth.

e The MIC is recorded as the lowest concentration of ABT-255 that prevents a color change
(i.e., remains blue).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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